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Compound of Interest

Compound Name: Cyclopentanecarbonitrile

Cat. No.: B127170

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. Cyclopentanecarbonitrile, a versatile building block in organic synthesis,
requires careful management due to its hazardous properties. This guide provides essential,
step-by-step procedures for its safe disposal, ensuring the well-being of laboratory personnel
and compliance with regulatory standards.

Key Safety and Physical Properties

A thorough understanding of the chemical's properties is the first step in safe handling.
Cyclopentanecarbonitrile is classified as a flammable liquid, is toxic if swallowed, and can
cause skin and serious eye irritation.[1] Adherence to appropriate safety protocols is therefore
non-negotiable.
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Property Value Source
CAS Number 4254-02-8 [2][3]
Molecular Formula CeHsoN [3114]
Molecular Weight 95.14 g/mol [4]
Appearance C.:Ieér colorless to faintly yellow ChemicalBook
liquid
Boiling Point 67-68 °C @ 10 mmHg [5][6]
Melting Point -76 °C [51[6]
Flash Point 56 °C (132.8 °F) - closed cup [5]
Density 0.912 g/mL at 25 °C [5][6]
Flammable liquid, Acute
Hazards toxicity (oral), Skin irritant, Eye  [1]

irritant, Respiratory irritant

Essential Personal Protective Equipment (PPE)

Before handling Cyclopentanecarbonitrile, all personnel must be equipped with the following

personal protective equipment to minimize exposure:

Eye Protection: Chemical safety goggles or a face shield.[5]
Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection: A lab coat and, if necessary, a chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[2] If ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved

respirator is required.[6]

Step-by-Step Disposal Protocol
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The following procedure outlines the safe disposal of unwanted Cyclopentanecarbonitrile and

its empty containers. This protocol is a general guideline; always consult and adhere to your

institution's specific hazardous waste management policies and local regulations.

Step 1: Waste Collection

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container
for liquid Cyclopentanecarbonitrile waste. The container must be compatible with nitriles
and flammable liquids.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Cyclopentanecarbonitrile,” and a description of its hazards (e.g.,
"Flammable," "Toxic").

Segregation: Store the waste container separately from incompatible materials, particularly
strong oxidizing agents and strong bases.[2]

Container Integrity: Ensure the waste container is in good condition, free from leaks or
cracks, and is kept closed except when adding waste.

Step 2: Handling Small Spills

In the event of a small spill, follow these steps:

Evacuate and Ventilate: If safe to do so, ensure the area is well-ventilated.

Containment: Use an inert absorbent material, such as vermiculite, sand, or earth, to soak
up the spill.

Collection: Carefully collect the absorbent material and place it in a designated hazardous
waste container.

Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning
materials as hazardous waste.

Step 3: Disposal of Empty Containers
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Empty containers that previously held Cyclopentanecarbonitrile must be managed as
hazardous waste unless properly decontaminated.

» Triple Rinsing: To decontaminate an empty container, triple rinse it with a solvent capable of
removing the chemical residue. The rinsate from this process must be collected and
disposed of as hazardous waste.[7][8]

o Container Disposal: Once triple-rinsed and air-dried, the container can typically be disposed
of as regular trash after defacing the original label.[7] Always confirm this procedure with
your institution's waste management guidelines.

Step 4: Final Disposal

o Waste Pickup: Arrange for the collection of the hazardous waste container by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

o Documentation: Complete all necessary waste disposal forms and maintain records as
required by your institution and regulatory agencies.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of
Cyclopentanecarbonitrile.
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Cyclopentanecarbonitrile Disposal Workflow
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Caption: Logical workflow for the safe disposal of Cyclopentanecarbonitrile.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Cyclopentanecarbonitrile, fostering a culture of
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safety and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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